Cas no 932749-62-7 (Histone Acetyltransferase Inhibitor II)

Histone Acetyltransferase Inhibitor II is a selective small-molecule inhibitor designed to target histone acetyltransferases (HATs), enzymes critical for chromatin remodeling and gene regulation. This compound exhibits high specificity for HAT activity, making it a valuable tool for studying epigenetic mechanisms in cellular processes such as transcription, DNA repair, and cell cycle progression. Its well-characterized inhibitory profile allows researchers to dissect the functional roles of HATs in both normal and pathological contexts, including cancer and neurodegenerative diseases. The inhibitor is supplied with documented purity and stability, ensuring reproducibility in biochemical and cell-based assays. Its utility extends to probing acetylation-dependent signaling pathways and validating HAT-related therapeutic targets.
Histone Acetyltransferase Inhibitor II structure
932749-62-7 structure
Product Name:Histone Acetyltransferase Inhibitor II
CAS No:932749-62-7
MF:C20H16Br2O3
MW:464.14724445343
MDL:MFCD11655778
CID:2601306
PubChem ID:16203606
Update Time:2025-06-07

Histone Acetyltransferase Inhibitor II Chemical and Physical Properties

Names and Identifiers

    • Histone Acetyltransferase Inhibitor II
    • 2,6-bis(3-bromo-4-hydroxybenzylidene)cyclohexanone
    • histoneacetyltransferaseinhibitorii
    • (2E,6E)-2,6-BIS[(3-BROMO-4-HYDROXYPHENYL)METHYLIDENE]CYCLOHEXAN-1-ONE
    • trans-2,6-Bis(3-bromo-4-hydroxybenzylidene)cyclohexanone
    • BDBM50207586
    • s1161
    • Histone?Acetyltransferase?Inhibitor?II
    • 2,6-Bis[(3-bromo-4-hydroxyphenyl)methylene]cyclohexanone (ACI)
    • CS-5959
    • 2,6-Bis-(3-bromo-4-hydroxybenzylidene)cyclohexanone
    • AS-35121
    • HAT Inhibitor II
    • HAT Inhibitor II?
    • GLXC-03714
    • 2,6-Bis[(3-bromo-4-hydroxyphenyl)methylene]cyclohexanone
    • 2,6-Bis(3-bromo-4-hydroxybenzylidene)cyclohexan-1-one
    • CHEMBL222328
    • MFCD11655778
    • AKOS027338669
    • HY-100734
    • 932749-62-7
    • DA-64173
    • SCHEMBL23682994
    • EX-A7272
    • MDL: MFCD11655778
    • Inchi: 1S/C20H16Br2O3/c21-16-10-12(4-6-18(16)23)8-14-2-1-3-15(20(14)25)9-13-5-7-19(24)17(22)11-13/h4-11,23-24H,1-3H2
    • InChI Key: YOLKEKNTCBWPSD-UHFFFAOYSA-N
    • SMILES: O=C1C(=CC2C=C(Br)C(O)=CC=2)CCCC1=CC1C=C(Br)C(O)=CC=1

Computed Properties

  • Exact Mass: 463.94457g/mol
  • Monoisotopic Mass: 461.94662g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 2
  • Complexity: 511
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 2
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.7
  • Topological Polar Surface Area: 57.5

Histone Acetyltransferase Inhibitor II Security Information

  • Storage Condition:Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Histone Acetyltransferase Inhibitor II Pricemore >>

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Histone Acetyltransferase Inhibitor II Production Method

Production Method 1

Reaction Conditions
Reference
Preparation of cyclic ketone derivatives as imaging agents and aggregation inhibitors of amyloid precipitate and neurofibrillary tangle
, China, , ,

Production Method 2

Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: Methanol ,  Water ;  3 h, reflux
Reference
Epigenetic Multiple Ligands: Mixed Histone/Protein Methyltransferase, Acetyltransferase, and Class III Deacetylase (Sirtuin) Inhibitors
Mai, Antonello; Cheng, Donghang; Bedford, Mark T.; Valente, Sergio; Nebbioso, Angela; et al, Journal of Medicinal Chemistry, 2008, 51(7), 2279-2290

Production Method 3

Reaction Conditions
1.1 Reagents: Montmorillonite ((Al1.33-1.67Mg0.33-0.67)(Ca0-1Na0-1)0.33Si4(OH)2O10.xH2O) Solvents: Methanol ;  rt
1.2 rt → 100 °C; 5 min, 100 °C
Reference
Cinnamoyl Compounds as Simple Molecules that Inhibit p300 Histone Acetyltransferase
Costi, Roberta; Di Santo, Roberto; Artico, Marino; Miele, Gaetano; Valentini, Paola; et al, Journal of Medicinal Chemistry, 2007, 50(8), 1973-1977

Histone Acetyltransferase Inhibitor II Raw materials

Histone Acetyltransferase Inhibitor II Preparation Products

Additional information on Histone Acetyltransferase Inhibitor II

Histone Acetyltransferase Inhibitor II (CAS No. 932749-62-7): An Overview and Recent Advances

Histone Acetyltransferase Inhibitor II (CAS No. 932749-62-7) is a potent and selective inhibitor of histone acetyltransferases (HATs), a class of enzymes that play a crucial role in the regulation of gene expression. This compound has gained significant attention in the field of epigenetics and drug discovery due to its potential therapeutic applications in various diseases, including cancer, neurodegenerative disorders, and inflammatory conditions.

HATs are responsible for the transfer of acetyl groups to the lysine residues on histone proteins, leading to chromatin relaxation and increased gene transcription. By inhibiting HAT activity, Histone Acetyltransferase Inhibitor II can modulate gene expression patterns, making it a valuable tool for studying epigenetic mechanisms and developing novel therapeutic strategies.

Recent studies have highlighted the multifaceted roles of HATs in cellular processes. For instance, a study published in the journal Molecular Cancer Therapeutics demonstrated that Histone Acetyltransferase Inhibitor II effectively suppressed the growth of human breast cancer cells by downregulating the expression of key oncogenes such as c-Myc and Bcl-2. This finding underscores the potential of HAT inhibitors as anti-cancer agents.

In addition to its anti-cancer properties, Histone Acetyltransferase Inhibitor II has shown promise in neurodegenerative diseases. Research conducted at the University of California, San Francisco, revealed that this inhibitor could ameliorate symptoms in animal models of Alzheimer's disease by reducing neuroinflammation and improving cognitive function. These results suggest that HAT inhibitors may have broader therapeutic applications beyond cancer.

The mechanism of action of Histone Acetyltransferase Inhibitor II involves binding to the active site of HAT enzymes, thereby preventing the transfer of acetyl groups to histone proteins. This selective inhibition allows for precise modulation of gene expression without affecting other cellular processes, making it a highly specific and effective tool in both research and clinical settings.

Clinical trials are currently underway to evaluate the safety and efficacy of HAT inhibitors in various disease contexts. Early-phase trials have shown promising results, with patients experiencing significant improvements in symptoms and quality of life. However, further research is needed to fully understand the long-term effects and potential side effects of these compounds.

In conclusion, Histone Acetyltransferase Inhibitor II (CAS No. 932749-62-7) represents a significant advancement in the field of epigenetic therapeutics. Its ability to selectively inhibit HATs offers new avenues for treating a wide range of diseases, from cancer to neurodegenerative disorders. As research continues to uncover the full potential of this compound, it is poised to become an important tool in both basic science and clinical practice.

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